Ethyl 2-((2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)amino)-2-oxoacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-((2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)amino)-2-oxoacetate is a useful research compound. Its molecular formula is C18H25FN2O5S and its molecular weight is 400.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Analytical Applications
This compound's structure, related to sulfonamide and piperidine derivatives, suggests its utility in synthetic chemistry and analytical applications. For instance, similar compounds have been synthesized for use in carbohydrate chemistry, where sulfonate reagents, such as the 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, have been designed for the protection of hydroxyl groups. The Fsec group has shown high yield and stability under various conditions, which could imply that Ethyl 2-((2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)amino)-2-oxoacetate might also serve as a protective group or reagent in complex organic syntheses (Spjut, Qian, & Elofsson, 2010).
Chemical Derivatization and Chromatography
Compounds with similar structures have been utilized as derivatization reagents in liquid chromatography for sensitive detection of analytes, indicating potential applications of this compound in enhancing analytical methodologies. Such reagents, featuring fluorophore moieties for detection and tertiary amino functions for post-derivatization removal, have been applied in the analysis of small molecules, showcasing the adaptability of sulfonamide and piperidine-based compounds in analytical chemistry (Wu et al., 1997).
Anticancer Research
Derivatives of piperidine and sulfonamide, akin to this compound, have been explored as potential anticancer agents. Synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have shown promising anticancer activity, highlighting the potential of this compound in medicinal chemistry and oncological research (Rehman et al., 2018).
properties
IUPAC Name |
ethyl 2-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethylamino]-2-oxoacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O5S/c1-3-26-18(23)17(22)20-10-9-14-6-4-5-11-21(14)27(24,25)15-7-8-16(19)13(2)12-15/h7-8,12,14H,3-6,9-11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGDGIWCESJOVIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NCCC1CCCCN1S(=O)(=O)C2=CC(=C(C=C2)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.